2,2-Dioxo-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]thiazine-8-carboxylic acid

• IUPAC Name: 2,2-dioxo-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]thiazine-8-carboxylic acid
• InChI: InChI=1S/C8H9NO4S/c10-8(11)6-1-2-9-3-4-14(12,13)5-7(6)9/h1-2H,3-5H2,(H,10,11)
• InChI Key: SCLUCNOLZSYLLB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC2=C(C=CN21)C(=O)O
• Molecular Formula: C8H9NO4S
• Molecular Weight: 215.23 g/mol

Description

The compound “2,2-Dioxo-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]thiazine-8-carboxylic acid” is a complex organic molecule. It contains a pyrrolo[2,1-c][1,4]thiazine ring system, which is a bicyclic structure consisting of a pyrrole ring fused with a thiazine ring. The molecule also contains two carbonyl (C=O) groups at the 2-position, and a carboxylic acid (-COOH) group at the 8-position.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a pyrrolo[2,1-c][1,4]thiazine core, with carbonyl groups at the 2-position and a carboxylic acid group at the 8-position. The presence of these functional groups would likely have significant effects on the compound’s chemical properties.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. The carbonyl groups could undergo reactions typical of ketones, while the carboxylic acid group could participate in acid-base reactions and other reactions typical of carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the carboxylic acid group would likely make the compound acidic. The compound is likely to be soluble in polar solvents due to the presence of polar functional groups.

Scientific Research Applications

Antileishmanial Activity

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Antiviral Properties

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QSAR Studies

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Mechanism of Action

Target of Action

It’s known that compounds with a similar pyrrolopyrazine scaffold have exhibited a wide range of biological activities .

Mode of Action

It’s part of the pyrrolopyrazine class of compounds, which are known to interact with various biological targets

Biochemical Pathways

Pyrrolopyrazine derivatives have been found to exhibit various biological activities, suggesting they may affect multiple biochemical pathways .

Result of Action

As a member of the pyrrolopyrazine class of compounds, it’s likely to have diverse biological activities . More research is needed to elucidate the specific effects of this compound.